tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate, also known as TBFPA, is an organic compound used in a wide range of scientific and laboratory applications. TBFPA is a colorless solid that is insoluble in water, but soluble in many organic solvents, such as methanol and ethanol. It is a derivative of the pyrazole ring and is used in a variety of syntheses and research applications.
Scientific Research Applications
Tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate has a variety of uses in scientific research, including in the synthesis of other compounds, such as heterocyclic compounds, and in the study of enzyme-catalyzed reactions. It can also be used as a reactant in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, and can be used to study the effect of different compounds on the activity of enzymes.
Mechanism of Action
Tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory molecules. By blocking the activity of COX-2, tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate can reduce inflammation and pain associated with certain conditions.
Biochemical and Physiological Effects
tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate has been found to have a variety of biochemical and physiological effects, including the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory molecules. Additionally, tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate has been found to reduce the production of pro-inflammatory cytokines, such as TNF-alpha, and to inhibit the activity of the enzyme lipoxygenase, which is involved in the production of leukotrienes.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate has several advantages for use in laboratory experiments, including its high solubility in organic solvents and its ability to inhibit the activity of enzymes involved in the production of inflammatory molecules. However, tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate can be toxic in high concentrations, so it is important to use it in the appropriate concentrations for laboratory experiments.
Future Directions
Future research on tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate should focus on the development of more efficient and cost-effective synthesis methods, as well as the development of new applications for the compound. Additionally, further research should be conducted to explore the potential therapeutic applications of tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate, such as its use in the treatment of inflammatory diseases. Additionally, more research should be conducted to explore the biochemical and physiological effects of tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate, as well as its potential toxicity in high concentrations.
Synthesis Methods
Tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate can be synthesized through a two-step process, which involves the reaction of 4-formyl-1H-pyrazole-1-carboxylic acid with tert-butyl bromide in the presence of a base, such as sodium hydroxide. This reaction produces the desired tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate, as well as a by-product of sodium bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-(4-hydroxy-1H-pyrazol-1-yl)azetidine-1-carboxylate with a suitable reagent to convert the hydroxyl group to a formyl group. The formyl group is then protected with a suitable protecting group. The protected intermediate is then reacted with a suitable reagent to introduce the tert-butyl group. Finally, the protecting group is removed to yield the desired product.", "Starting Materials": [ "tert-butyl 3-(4-hydroxy-1H-pyrazol-1-yl)azetidine-1-carboxylate", "Suitable reagent for formylation", "Suitable protecting group reagent", "Suitable reagent for tert-butylation", "Suitable deprotection reagent" ], "Reaction": [ "Formylation of hydroxyl group to form formyl group", "Protection of formyl group with suitable protecting group", "Tert-butylation of protected intermediate", "Deprotection of protecting group to yield tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate" ] } | |
CAS RN |
1779860-29-5 |
Product Name |
tert-butyl 3-(4-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate |
Molecular Formula |
C12H17N3O3 |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
